Cas no 1804707-43-4 (3-Bromo-4,5-dichloro-2-(difluoromethyl)pyridine)

3-Bromo-4,5-dichloro-2-(difluoromethyl)pyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatile reactivity for synthetic applications. The presence of bromo, dichloro, and difluoromethyl groups enhances its utility as a building block in pharmaceutical and agrochemical research, enabling selective functionalization at multiple sites. The electron-withdrawing effects of the substituents contribute to its stability and reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its structural features make it particularly valuable for the development of bioactive compounds, where precise halogen placement is critical. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

3-Bromo-4,5-dichloro-2-(difluoromethyl)pyridine structure

1804707-43-4 structure

Product Name:3-Bromo-4,5-dichloro-2-(difluoromethyl)pyridine

CAS No:1804707-43-4

MF:C₆H₂BrCl₂F₂N

MW:276.893585681915

CID:4850304

Update Time:2025-06-06

3-Bromo-4,5-dichloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4,5-dichloro-2-(difluoromethyl)pyridine
- Inchi： 1S/C6H2BrCl2F2N/c7-3-4(9)2(8)1-12-5(3)6(10)11/h1,6H
- InChI Key： LTVVXQVQVLDVBW-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=CN=C1C(F)F)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 161
XLogP3: 3.5
Topological Polar Surface Area: 12.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029073410-1g	3-Bromo-4,5-dichloro-2-(difluoromethyl)pyridine	1804707-43-4	97%	1g	$1,071.00	2022-04-01
Alichem	A029073410-5g	3-Bromo-4,5-dichloro-2-(difluoromethyl)pyridine	1804707-43-4	97%	5g	$2,722.00	2022-04-01